2-acetamido-N,N-diethyl-3-methylbutanamide

• IUPAC Name: 2-acetamido-N,N-diethyl-3-methylbutanamide
• InChI: InChI=1S/C11H22N2O2/c1-6-13(7-2)11(15)10(8(3)4)12-9(5)14/h8,10H,6-7H2,1-5H3,(H,12,14)
• InChI Key: GPTYVEGMEBBEGW-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C(C(C)C)NC(=O)C
• Molecular Formula: C11H22N2O2
• Molecular Weight: 214.30 g/mol

Description

2-acetamido-N,N-diethyl-3-methylbutanamide, commonly known as lidocaine, is a local anesthetic drug that is widely used in medical and dental practices. Lidocaine is a member of the amide class of local anesthetics and is used to relieve pain and discomfort during surgical procedures, dental treatments, and other medical procedures.

Mechanism of Action

Lidocaine works by blocking the sodium channels in nerve cells, preventing the transmission of pain signals to the brain. This mechanism of action allows lidocaine to provide local anesthesia and pain relief.
Biochemical and Physiological Effects:
Lidocaine has several biochemical and physiological effects on the body. It can cause a decrease in heart rate and blood pressure, as well as a decrease in the excitability of nerve cells. Lidocaine can also cause a decrease in the release of neurotransmitters, such as dopamine and serotonin.

Advantages and Limitations for Lab Experiments

Lidocaine is a valuable tool for scientific research as it allows researchers to study the mechanisms of pain and anesthesia. However, lidocaine has some limitations in laboratory experiments. For example, lidocaine can interact with other drugs and can have different effects depending on the dose and route of administration.

Future Directions

There are many future directions for lidocaine research. One area of research is the development of new local anesthetics that are more effective and have fewer side effects than lidocaine. Another area of research is the investigation of the molecular mechanisms of pain perception and the development of new pain management strategies. Additionally, researchers are exploring the use of lidocaine in combination with other drugs to improve pain relief and reduce side effects.

Synthesis Methods

Lidocaine is synthesized by reacting diethylamine with 2,6-dimethylacetanilide in the presence of hydrogen chloride gas. The resulting product is then treated with acetic anhydride to form lidocaine.

Scientific Research Applications

Lidocaine is commonly used in scientific research as a tool to study the mechanisms of pain and anesthesia. Researchers have used lidocaine to study the effects of local anesthetics on nerve function and to investigate the molecular mechanisms of pain perception.